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Compound of Interest

Compound Name: Benfluralin

Cat. No.: B1667989 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling Benfluralin. The following procedural

steps are designed to ensure safe operational handling and disposal.

Benfluralin Hazard Summary
Benfluralin is a pre-emergence herbicide that can pose health and environmental risks if not

handled properly. It may cause skin irritation and allergic skin reactions.[1][2] It is also very

toxic to aquatic life with long-lasting effects.[2][3] Chronic exposure may potentially harm the

liver and kidneys.[4]
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Quantitative Data Summary

Acute Toxicity

LD50 (Oral, Bee) > 212.4 mg/bee[2]

LD50 (Contact, Bee) > 200 ug/bee[2]

Aquatic Toxicity

EC50 (Daphnia, 48h) > 82.8 mg/L[2]

ErC50 (Algae, 72h) > 2.08 mg/L[2]

General Properties

Appearance Orange crystalline solid[4]

Water Solubility 1 mg/L[4]

Personal Protective Equipment (PPE)
When handling Benfluralin, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.elanco.gr/images/georgika_farmaka/pdf/NEOFLAN-600-WG-MSDS-2016.pdf
https://www.elanco.gr/images/georgika_farmaka/pdf/NEOFLAN-600-WG-MSDS-2016.pdf
https://www.elanco.gr/images/georgika_farmaka/pdf/NEOFLAN-600-WG-MSDS-2016.pdf
https://www.elanco.gr/images/georgika_farmaka/pdf/NEOFLAN-600-WG-MSDS-2016.pdf
https://en.wikipedia.org/wiki/Benfluralin
https://en.wikipedia.org/wiki/Benfluralin
https://www.benchchem.com/product/b1667989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications Rationale

Hand Protection

Chemical-resistant, unlined,

elbow-length gloves (e.g.,

nitrile, butyl, neoprene).[1][5]

Prevents skin contact and

absorption. Leather or cotton

gloves are not to be used as

they can absorb the chemical.

[5]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[1][5]

Protects against splashes and

dust that can cause serious

eye irritation.[2][6]

Body Protection

Chemical-resistant apron and

a protective suit or coveralls

that cover the entire body from

wrists to ankles.[1][2][5]

Minimizes skin contact with

spills or dust. Launder

separately from other clothing.

[5]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor (OV)

cartridge or canister with a

prefilter should be worn,

especially during mixing,

loading, or in enclosed areas.

[7] A full-face respirator is

recommended if exposure

limits are exceeded.[1]

Protects against inhalation of

harmful dust or vapors.[6]

Footwear Chemical-resistant boots.[8]

Protects feet from spills. Pants

should be worn over the boots.

[8]

Operational Plan: Handling and Disposal of
Benfluralin
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Benfluralin.

Preparation and Handling
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Ventilation: Always handle Benfluralin in a well-ventilated area, such as a chemical fume

hood.[1]

Equipment: Use non-sparking tools to prevent ignition sources.[1]

Avoid Contamination: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the

handling area.

Dust Prevention: Avoid the formation of dust and aerosols.[1]

Emergency Procedures
Skin Contact: Immediately take off contaminated clothing.[1] Wash the affected area with

plenty of soap and water.[1][8] If skin irritation or a rash occurs, seek medical attention.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do so.[1] Seek immediate medical attention.

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Do not use

mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical. Seek immediate

medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Spills:

Isolate the spill area. For solids, this is at least 25 meters (75 feet) in all directions.[9][10]

Wear appropriate PPE for cleanup.[6]

For small dry spills, use a clean shovel to place the material into a clean, dry, and covered

container for disposal.[9]

Prevent the spill from entering drains or waterways.[1]
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Waste Containers: Collect waste Benfluralin and contaminated materials in suitable, closed,

and clearly labeled containers.[1]

Disposal Method: Disposal must be in accordance with all applicable federal, state, and local

regulations. The material may be taken to a licensed chemical destruction plant or disposed

of by controlled incineration with flue gas scrubbing.[1]

Environmental Protection: Do not allow the product to reach the sewage system or ground

water.[2] Benfluralin is very toxic to aquatic organisms.[2]

Packaging: Uncleaned packaging should be disposed of according to official regulations.[2]

Workflow for Handling Benfluralin
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Caption: Workflow for the safe handling and disposal of Benfluralin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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